Cas no 2172523-85-0 (4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid)

• Product Name: 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid
• CAS No: 2172523-85-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6264529
• PubChem ID: 165503064
• Update Time: 2025-06-10

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid
• 4-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)formamido}butanoic acid
• 2172523-85-0
• EN300-1481981

• Inchi： 1S/C28H34N2O5/c1-18(2)30(16-8-15-26(31)32)27(33)23-13-7-14-25(23)29-28(34)35-17-24-21-11-5-3-9-19(21)20-10-4-6-12-22(20)24/h3-6,9-12,18,23-25H,7-8,13-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： CZHGLGAIDIYFPV-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCCC(=O)O)C(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid

Comprehensive Analysis of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid (CAS No. 2172523-85-0)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid (CAS No. 2172523-85-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl-N-(propan-2-yl)formamido moiety, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly exploring its applications due to its unique properties, such as stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols.

The Fmoc group in this compound is particularly noteworthy, as it serves as a temporary protecting group for amines during peptide elongation. This attribute aligns with current trends in biotechnology, where demand for efficient and scalable peptide production is rising. The compound’s butanoic acid tail further enhances its solubility in organic solvents, making it a versatile building block for peptide conjugates and bioconjugation strategies. These features have spurred discussions in forums and publications about optimizing its use in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs)—a hot topic in modern therapeutics.

From an analytical perspective, the compound’s structural complexity necessitates advanced characterization techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). Recent studies highlight its role in the synthesis of cyclic peptides, which are gaining traction for their enhanced metabolic stability and binding affinity. This aligns with frequent search queries like “Fmoc-protected amino acid derivatives” and “peptide coupling reagents,” reflecting the compound’s relevance in cutting-edge research.

Another area of interest is the compound’s potential in click chemistry applications. Its functional groups enable efficient conjugation with azides or alkynes, a feature highly sought after in biomaterial engineering and diagnostic probe development. Industry experts often debate its comparative advantages over similar derivatives, such as those with Boc (tert-butoxycarbonyl) protection, in terms of deprotection kinetics and side-reaction profiles. Such discussions are frequently indexed in academic databases, underscoring the compound’s prominence.

In summary, 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}butanoic acid (CAS No. 2172523-85-0) represents a critical tool in synthetic chemistry, bridging gaps between traditional peptide synthesis and innovative therapeutic platforms. Its multifaceted applications—from peptide therapeutics to material science—ensure its continued relevance in both academic and industrial settings.